BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Synthesis of Nylon 6/12 via
Interfacial Polymerization

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nylon 6/12

Cat. No.: B3422588

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nylon 6/12 is a high-performance thermoplastic polyamide known for its lower moisture
absorption, better dimensional stability, and greater flexibility compared to other common
nylons like Nylon 6 or Nylon 6/6.[1] The numbers in its name, 6 and 12, refer to the number of
carbon atoms in the respective monomers: hexamethylenediamine (six carbons) and
dodecanedioic acid (twelve carbons).[2]

This application note provides a detailed protocol for the synthesis of Nylon 6/12 using
interfacial polymerization. This method is a type of step-growth polymerization that occurs at
the interface between two immiscible liquids.[3][4][5] It is a rapid process that can be performed
under standard laboratory conditions, using the highly reactive dodecanedioyl chloride instead
of dodecanedioic acid to achieve high molecular weights at room temperature.[3][6] The
reaction involves a diamine dissolved in an aqueous phase and a diacid chloride dissolved in
an organic phase.[5] Polymer formation is confined to the liquid-liquid interface.[3]

Reaction Mechanism

The synthesis of Nylon 6/12 via interfacial polymerization is a condensation reaction between
hexamethylenediamine and dodecanedioyl chloride. The amine groups of
hexamethylenediamine act as nucleophiles, attacking the carbonyl carbons of the acid chloride.
This results in the formation of an amide bond and the elimination of a small molecule,
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hydrogen chloride (HCI).[4][7] An acid scavenger, such as sodium hydroxide (NaOH), is added
to the aqueous phase to neutralize the HCI byproduct, which prevents the protonation of the
amine monomer and allows the polymerization to proceed.[7][8][9]
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Prepare Aqueous Phase: Prepare Organic Phase:
Hexamethylenediamine + NaOH in Water Dodecanedioyl Chloride in Hexane
Create Immiscible Layers
(Pour Organic over Aqueous)

(Polymer Film Forms at Interface)

:

(Pull Nylon Rope Continuously)

(Wash Polymer with Water & Acetone)
(Air Dry the Nylon 6/12)

(Characterize Product (FTIR, DSC))

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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